Cas no 63815-39-4 (3-(4-methoxyphenoxy)propanenitrile)
63815-39-4 structure
Product Name:3-(4-methoxyphenoxy)propanenitrile
CAS No:63815-39-4
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD00832809
CID:513392
PubChem ID:114247
Update Time:2025-04-19
3-(4-methoxyphenoxy)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(4-methoxyphenoxy)-
- 3-(4-methoxyphenoxy)propanenitrile
- USAF EL-68
- CCG-42521
- CS-0038793
- STL253499
- 3-(4-methoxyphenoxy)propionitrile
- 63815-39-4
- AKOS000206654
- 4- (2-Cyanoethoxy)anisole
- 4-06-00-05747 (Beilstein Handbook Reference)
- Z54336972
- DTXSID10213260
- SR-01000632514-1
- 2-(4-Methoxyphenoxy)cyanoethane
- W10836
- F1575-0099
- DTAWFMRIHNITFA-UHFFFAOYSA-N
- 4-(2-Cyanoethoxy)anisole
- BRN 3263480
- MFCD00832809
- beta-(p-Methoxyphenoxy)-propionitrile
- Propionitrile, 3-(p-methoxyphenoxy)-
- DB-293645
- SCHEMBL1810628
- AS-61919
-
- MDL： MFCD00832809
- Inchi： 1S/C10H11NO2/c1-12-9-3-5-10(6-4-9)13-8-2-7-11/h3-6H,2,8H2,1H3
- InChI Key： DTAWFMRIHNITFA-UHFFFAOYSA-N
- SMILES： O(CCC#N)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 177.07903
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
3-(4-methoxyphenoxy)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228273-10mg |
3-(4-methoxyphenoxy)propanenitrile |
63815-39-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228273-50mg |
3-(4-methoxyphenoxy)propanenitrile |
63815-39-4 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M228273-100mg |
3-(4-methoxyphenoxy)propanenitrile |
63815-39-4 | 100mg |
$ 210.00 | 2022-06-04 | ||
| Apollo Scientific | OR962539-1g |
3-(4-Methoxyphenoxy)propanenitrile |
63815-39-4 | 95% | 1g |
£200.00 | 2023-09-02 | |
| eNovation Chemicals LLC | D766481-1g |
3-(4-methoxyphenoxy)propanenitrile |
63815-39-4 | 95% | 1g |
$195 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109433-1g |
3-(4-Methoxyphenoxy)propanenitrile |
63815-39-4 | 95+% | 1g |
￥2559.00 | 2024-05-05 | |
| ChemScence | CS-0038793-250mg |
3-(4-Methoxyphenoxy)propanenitrile |
63815-39-4 | 250mg |
$76.0 | 2022-04-26 | ||
| ChemScence | CS-0038793-1g |
3-(4-Methoxyphenoxy)propanenitrile |
63815-39-4 | 1g |
$153.0 | 2022-04-26 | ||
| ChemScence | CS-0038793-5g |
3-(4-Methoxyphenoxy)propanenitrile |
63815-39-4 | 5g |
$459.0 | 2022-04-26 | ||
| ChemScence | CS-0038793-25g |
3-(4-Methoxyphenoxy)propanenitrile |
63815-39-4 | 25g |
$1223.0 | 2022-04-26 |
3-(4-methoxyphenoxy)propanenitrile Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
63815-39-4 (3-(4-methoxyphenoxy)propanenitrile) Related Products
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